molecular formula C7H13N3S B8314987 N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine

N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine

Cat. No. B8314987
M. Wt: 171.27 g/mol
InChI Key: CTHPTCNFYFTOBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C7H13N3S and its molecular weight is 171.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine

Molecular Formula

C7H13N3S

Molecular Weight

171.27 g/mol

IUPAC Name

N'-ethyl-N'-(1,3-thiazol-2-yl)ethane-1,2-diamine

InChI

InChI=1S/C7H13N3S/c1-2-10(5-3-8)7-9-4-6-11-7/h4,6H,2-3,5,8H2,1H3

InChI Key

CTHPTCNFYFTOBA-UHFFFAOYSA-N

Canonical SMILES

CCN(CCN)C1=NC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

47 mg (0.74 mmol) of copper and 225 mg (2.27 mmol) of copper(I) chloride were added to a solution of 1.35 g (15.0 mmol) of 2-bromothiazole and 9.48 ml (90.0 mmol) of N-ethylethylenediamine in isopropanol (7.5 ml). The mixture was then heated to 70° C. for 1 h. After cooling to RT, the reaction solution was poured into water and extracted with EA. The organic phase was dried over MgSO4, filtered and evaporated under a vacuum. 200 mg (1.2 mmol, 8%) of N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine were obtained by carrying out CC twice (i. DCE/EtOH 5:1; ii. DCE/EtOH/conc. aq. NH4OH soln. 5:1:0.06) with the residue.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1.35 g
Type
reactant
Reaction Step Two
Quantity
9.48 mL
Type
reactant
Reaction Step Two
Quantity
7.5 mL
Type
solvent
Reaction Step Two
Quantity
47 mg
Type
catalyst
Reaction Step Two
Quantity
225 mg
Type
catalyst
Reaction Step Two

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